1'-(3-methoxyphenyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1,4'-bipiperidine

• IUPAC Name: 3-[1-[1-(3-methoxyphenyl)piperidin-4-yl]piperidin-3-yl]-1-pyrrolidin-1-ylpropan-1-one
• InChI: InChI=1S/C24H37N3O2/c1-29-23-8-4-7-22(18-23)25-16-11-21(12-17-25)27-15-5-6-20(19-27)9-10-24(28)26-13-2-3-14-26/h4,7-8,18,20-21H,2-3,5-6,9-17,19H2,1H3
• InChI Key: OGSFYSZLLSCRFJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CCC(CC2)N3CCCC(C3)CCC(=O)N4CCCC4
• Molecular Formula: C24H37N3O2
• Molecular Weight: 399.6 g/mol

Description

1'-(3-methoxyphenyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1,4'-bipiperidine is a compound that has been studied for its potential use in scientific research. It is a member of the piperidine class of compounds and has shown promise in a variety of applications. In

Scientific Research Applications

1'-(3-methoxyphenyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1,4'-bipiperidine has been studied for its potential use in a variety of scientific research applications. It has been shown to have an affinity for a number of different receptors, including the dopamine D2 receptor, the serotonin 5-HT1A receptor, and the sigma-1 receptor. This suggests that it may have potential as a treatment for a variety of different conditions, including depression, anxiety, and addiction.

Mechanism of Action

The mechanism of action of 1'-(3-methoxyphenyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1,4'-bipiperidine is not yet fully understood. However, it is believed to act as a partial agonist at the dopamine D2 receptor and an antagonist at the sigma-1 receptor. This may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 1'-(3-methoxyphenyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1,4'-bipiperidine has a number of biochemical and physiological effects. It has been shown to increase dopamine release in the prefrontal cortex and striatum, which may contribute to its potential as a treatment for depression and addiction. It has also been shown to decrease anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1'-(3-methoxyphenyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1,4'-bipiperidine in lab experiments is its high affinity for a number of different receptors. This makes it a potentially useful tool for studying the role of these receptors in various physiological and pathological processes. However, one limitation is that its mechanism of action is not yet fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for research on 1'-(3-methoxyphenyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1,4'-bipiperidine. One potential direction is to further investigate its potential as a treatment for depression and addiction. Another direction is to study its effects on other neurotransmitter systems, such as the glutamate and GABA systems. Additionally, further research is needed to fully understand its mechanism of action and how it interacts with different receptors.

Synthesis Methods

The synthesis of 1'-(3-methoxyphenyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]-1,4'-bipiperidine involves the reaction of 1-(3-methoxyphenyl)piperazine with 3-(1-pyrrolidinyl)propionyl chloride in the presence of a base. The resulting product is then treated with oxalyl chloride to form the final compound. This synthesis method has been well-documented and is considered reliable.